Cas no 852362-23-3 (Boronic acid,B-(2,6-dimethoxy-4-pyrimidinyl)-)

• Product Name: Boronic acid,B-(2,6-dimethoxy-4-pyrimidinyl)-
• CAS No: 852362-23-3
• MF: C₆H₉BN₂O₄
• MW: 183.957661390305
• CID: 717154
• Update Time: 2024-01-31

Boronic acid,B-(2,6-dimethoxy-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(2,6-dimethoxy-4-pyrimidinyl)-
• (2,6-dimethoxypyrimidin-4-yl)boronic acid
• Boronic acid, (2,6-dimethoxy-4-pyrimidinyl)- (9CI)
• Boronic acid, B-(2,6-dimethoxy-4-pyrimidinyl)-

• Inchi： 1S/C6H9BN2O4/c1-12-5-3-4(7(10)11)8-6(9-5)13-2/h3,10-11H,1-2H3
• InChI Key： AOFSZVUJHDRSCV-UHFFFAOYSA-N
• SMILES： B(C1C=C(OC)N=C(OC)N=1)(O)O

Computed Properties

• Exact Mass: 184.066
• Monoisotopic Mass: 184.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 419.8±55.0 °C(Predicted)
• PSA: 84.70000
• LogP: -1.82640
• pka: 5.93±0.53(Predicted)